Cas no 1803721-36-9 (Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate)

• Product Name: Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate
• CAS No: 1803721-36-9
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• CID: 4943327
• Update Time: 2025-06-13

Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate

• Inchi： 1S/C14H14ClNO3/c1-3-19-13(17)7-11-6-10(8-16)4-5-12(11)14(18)9(2)15/h4-6,9H,3,7H2,1-2H3
• InChI Key： LFIDCCFDZGFPAK-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C#N)=CC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 387
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate

Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate (CAS No. 1803721-36-9): A Comprehensive Overview

Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate, identified by its CAS number 1803721-36-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate comprises a phenyl ring substituted with a cyano group at the 5-position and an acetoate ester linked to a 2-chloropropanoyl moiety. Such a configuration suggests a high degree of versatility, making it a valuable candidate for further exploration in synthetic chemistry and drug discovery.

The< strong>Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate molecule exhibits distinct chemical properties that make it suitable for various applications. The presence of the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the ester functionality provides a site for further chemical modifications, allowing for the synthesis of derivatives with tailored pharmacological properties. These features have positioned Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate as a promising intermediate in the synthesis of more complex pharmaceutical compounds.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The< strong>Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate compound has been investigated for its potential as a scaffold in the design of novel inhibitors. Specifically, its structural motif has been explored in the context of inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory effects by modulating these enzymatic activities.

One of the most compelling aspects of Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The cyano group and the chlorinated propanoyl moiety in Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate provide potential binding sites for interacting with kinase active sites. This has led to investigations into its derivatives as potential therapeutic agents for treating kinase-driven cancers. Preliminary computational studies have indicated that certain analogs may exhibit high binding affinity to specific kinases, making them promising candidates for further development.

The< strong>Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate compound also holds potential in the realm of central nervous system (CNS) drug discovery. The phenyl ring and cyano group contribute to its ability to cross the blood-brain barrier, which is essential for developing effective treatments for neurological disorders. Research has focused on exploring derivatives of this compound as potential neuroprotective agents and anti-convulsants. Initial studies have shown encouraging results in animal models, demonstrating its ability to modulate neurotransmitter systems involved in CNS function.

The synthesis of< strong>Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of key intermediates such as 5-cyanophenylacetic acid and 2-chloropropionic acid esters. These intermediates are then coupled through esterification reactions to form the desired product. The use of palladium catalysts has been reported to enhance the efficiency of these coupling reactions, providing a more sustainable synthetic route.

In terms of pharmacokinetic properties, Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate exhibits moderate solubility in water and good bioavailability in preclinical models. These characteristics are favorable for developing pharmaceutical formulations that can be administered orally or through other non-invasive routes. Additionally, studies have indicated that this compound has a reasonable metabolic stability, suggesting that it may have a prolonged half-life once administered.

The< strong>Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate compound's potential extends beyond its applications in drug development. It has also been explored as a building block for materials science applications, particularly in the synthesis of polymers and coatings with enhanced mechanical properties. The presence of reactive functional groups allows for polymerization reactions that result in materials with desirable characteristics such as flexibility and durability.

The future directionsof research on Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate are multifaceted and exciting. Efforts are ongoing to optimize synthetic routes for higher yields and purity levels, ensuring that sufficient quantities of this compound are available for extensive pharmacological testing. Additionally, computational modeling and high-throughput screening techniques are being employed to identify new derivatives with improved pharmacological profiles.

In conclusion,< strong>Ethyl 2-(2-chloropropanoyl)-5-cyanophenylacetate (CAS No. 1803721-36-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases, including cancer and neurological disorders. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing medical science.